4-(2-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: 4-(2-chlorophenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C15H12ClN5/c16-10-6-2-1-5-9(10)13-19-14(17)20-15-18-11-7-3-4-8-12(11)21(13)15/h1-8,13H,(H3,17,18,19,20)
• InChI Key: URWIOPDOCKHPTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2N=C(NC3=NC4=CC=CC=C4N23)N)Cl
• Molecular Formula: C15H12ClN5
• Molecular Weight: 297.74 g/mol

Description

4-(2-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a heterocyclic compound with the following molecular formula: C₁₅H₁₂ClN₅ . It belongs to the class of 1,2,4-triazine derivatives, which are six-membered heterocyclic compounds containing three nitrogen atoms in their structure . These compounds have been found to exhibit a wide range of biological activities, including antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, antihypertensive, and more .

Synthesis Analysis

• Sztanke et al. synthesized novel fused 1,2,4-triazine aryl derivatives with potential antitumoral properties .
• K. Sztanke and colleagues synthesized 8-aryl-3,4-dioxo-2H,8H-6,7-dihydroimidazo[2,1-c][1,2,4]triazines and tested them for pharmacological activity .
• Other studies have explored the antimicrobial properties of quinazolinones derivatives fused with [1,2,4]-triazole, [1,2,4]-triazine, and [1,2,4,5]-tetrazine rings .

Molecular Structure Analysis

The molecular structure of 4-(2-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is depicted below:

Physical And Chemical Properties Analysis

• Solubility : Solubility properties would depend on the specific functional groups and substituents .

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• .

Anti-HIV Activity

Researchers synthesized 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives and evaluated their anti-HIV activity. .

Anti-Inflammatory and Analgesic Properties

While not directly studied for this compound, related 1,2,4-triazine derivatives have been investigated for their anti-inflammatory and analgesic effects. .

Antifungal Potential

Although specific data for our compound are scarce, it’s worth exploring its antifungal properties. .

Metal Chelation and Coordination Chemistry

Given the presence of nitrogen atoms in the triazine and benzimidazole moieties, our compound may exhibit metal chelation properties. Exploring its coordination chemistry with transition metals could yield interesting results.